Cas no 6851-81-6 (1,5,5-Trimethylhydantoin)

1,5,5-Trimethylhydantoin Properties

Names and Identifiers

• 1,5,5-trimethylimidazolidine-2,4-dione
• 1,5,5-Trimethylhydantoin
• 1,5,5-Trimethyl-2,4-imidazolidinedione
• 3,4,4-Trimethyl-2,5-dioxoimidazolidine
• Hydantoin,1,5,5-trimethyl- (6CI,7CI,8CI)
• ZNYIPTYJBRGSSL-UHFFFAOYSA-N
• 1,5,5-trimethyl-imidazolidine-2,4-dione
• 1,5,5-trimethyl-1,3-diazolidine-2,4-dione
• Hydantoin, 1,5,5-trimethyl-
• 2,4-Imidazolidinedione, 1,5,5-trimethyl-
• 1,5,5 trimethylhydantoin
• 1,5,5-trimethyl-hydantoin
• 1,5,5-trimethyl- hydantoin
• 1-methyl-5,5-dimethyl hydantoin
• TMH
• Q27456405
• D92516
• SCHEMBL162703
• CS-W013322
• HY-W012606
• s6175
• DTXSID40218642
• 6HQ
• HMS1720F02
• NS00009791
• HR-0312
• 1,5,5-Trimethylhydantoin, 98%
• 3,4,4-trimethyl-2,5-dioxoimidazoline
• T1739
• Z57000584
• MFCD00040439
• 6851-81-6
• EN300-17732
• AKOS001037493
• W-104663
• 1,5,5-Trimethylhydantoin; LC-tDDA; CE10
• EINECS 229-945-9
• A836170
• FT-0606935
• 1,5,5-Trimethyl-2,4-imidazolidinedione #
• +Expand

• MDL： MFCD00040439
• InChIKey： ZNYIPTYJBRGSSL-UHFFFAOYSA-N
• Inchi： 1S/C6H10N2O2/c1-6(2)4(9)7-5(10)8(6)3/h1-3H3,(H,7,9,10)
• SMILES： O=C1C(C([H])([H])[H])(C([H])([H])[H])N(C([H])([H])[H])C(N1[H])=O

Computed Properties

• Exact Mass: 142.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.074228
• Heavy Atom Count: 10
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• LogP: 0.21330
• PSA: 49.41000
• Refractive Index: 1.5010 (estimate)
• Boiling Point: 259.72°C (rough estimate)
• Melting Point: 162.0 to 166.0 deg-C
• Color/Form: White to off white crystalline powder
• Density: 1.2298 (rough estimate)

1,5,5-Trimethylhydantoin Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

1,5,5-Trimethylhydantoin Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%